Cas no 1496189-92-4 (1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol)

• Product Name: 1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol
• CAS No: 1496189-92-4
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• MDL: MFCD21329407
• CID: 5619881
• PubChem ID: 65940647
• Update Time: 2025-10-30

1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-but-3-ynyl-3-propan-2-ylazetidin-3-ol
• EN300-2855059
• AKOS015282410
• 1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol
• 1496189-92-4

• MDL： MFCD21329407
• Inchi： 1S/C10H17NO/c1-4-5-6-11-7-10(12,8-11)9(2)3/h1,9,12H,5-8H2,2-3H3
• InChI Key： NUIWQHDYCIIOEW-UHFFFAOYSA-N
• SMILES： OC1(C(C)C)CN(CCC#C)C1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol

Comprehensive Overview of 1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol (CAS No. 1496189-92-4): Structure, Applications, and Research Insights

The compound 1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol (CAS No. 1496189-92-4) is a specialized azetidine derivative with a unique molecular framework combining an alkyne and an isopropyl group. Its structural features, including the azetidin-3-ol core, make it a valuable intermediate in pharmaceutical and material science research. This article delves into its properties, synthesis, and emerging applications, addressing common queries such as "azetidine derivatives in drug discovery" and "click chemistry applications of alkyne-containing compounds."

Recent interest in 1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol has surged due to its potential role in bioorthogonal chemistry, a field pivotal for targeted drug delivery and live-cell imaging. Researchers are exploring its alkyne moiety for Cu-free click reactions, a topic frequently searched in academic databases. The compound’s azetidine ring also aligns with trends in saturated heterocycles, which are increasingly favored for improving metabolic stability in small-molecule therapeutics.

From a synthetic perspective, CAS No. 1496189-92-4 exemplifies the growing demand for functionalized azetidines. Its hydroxyl group at the 3-position allows for further derivatization, making it a versatile building block for medicinal chemistry projects. Industry forums often highlight questions like "how to modify azetidin-3-ol scaffolds" or "applications of propargyl-substituted azetidines," reflecting its relevance in modern organic synthesis.

Environmental and safety considerations are also critical when handling 1-(but-3-yn-1-yl)-3-(propan-2-yl)azetidin-3-ol. While not classified as hazardous, its alkyne functionality necessitates proper storage under inert conditions to prevent polymerization. This aligns with broader discussions on "safe handling of reactive intermediates"—a frequently searched topic among laboratory professionals.

In conclusion, CAS No. 1496189-92-4 represents a compelling case study in the intersection of structural novelty and practical utility. Its dual roles as a click chemistry reagent and a pharmacophore component underscore its importance in contemporary research. As interest in three-dimensional heterocycles and bioorthogonal tools grows, this compound is poised to remain a focal point in scientific literature and industrial applications.